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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
5,5-Dimethyl-3-hexanone, tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines experimental
protocols for safety and hazard assessment, and visualizes important safety information.

Core Data Presentation

The following tables provide a structured summary of the known physical, chemical, and safety
data for 5,5-Dimethyl-3-hexanone.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH160 PubChem[1]
Molecular Weight 128.21 g/mol PubChem[1]
Boiling Point 175°C /347 °F Fisher Scientific[2]
Flash Point 59 °C/138.2 °F Fisher Scientific[2]
Specific Gravity 0.91 g/cm?3 Fisher Scientific[2]
Vapor Pressure Data not available

Autoignition Temperature Data not available

Upper Explosion Limit Data not available

Lower Explosion Limit Data not available

Table 2: GHS Hazard Classification

Hazard Class GHS Code Description Source
o Flammable liquid and
Flammable liquids H226 PubChem[1]
vapor
Skin
L H315 Causes skin irritation PubChem|[1]
corrosion/irritation
Serious eye Causes serious eye
S H319 o PubChem[1]
damage/eye irritation irritation

Specific target organ _
o ] May cause respiratory
toxicity — single H335 T PubChem[1]
irritation
exposure

Experimental Protocols

Detailed experimental protocols for 5,5-Dimethyl-3-hexanone are not readily available in the
public domain. However, standardized OECD guidelines are followed for assessing the toxicity
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of chemical substances. The following sections outline the general methodologies for key
toxicological endpoints.

Acute Dermal Irritation/Corrosion (Following OECD
Guideline 404)

The potential of 5,5-Dimethyl-3-hexanone to cause skin irritation is typically assessed using
the following protocol:

Test System: The albino rabbit is the recommended species for this test.

o Preparation of the Animal: Approximately 24 hours before the test, the fur on the dorsal area
of the trunk of the test animals is clipped.

o Application of the Test Substance: A small amount (0.5 mL for liquids or 0.5 g for solids) of
the test substance is applied to a small area (approximately 6 cm?) of the clipped skin and
covered with a gauze patch and non-irritating tape.

o Exposure Duration: The test substance is typically left in contact with the skin for 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is wiped to
remove any residual test substance. The skin is then examined for signs of erythema
(redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Acute Inhalation Toxicity (Following OECD Guideline
403)

To determine the potential for toxicity upon inhalation, a study following OECD Guideline 403
would be conducted[1][2][3][4][5]:

o Test System: The rat is the preferred species for this test.

o Exposure Method: The animals are exposed to the test substance as a vapor in a whole-
body or nose-only inhalation chamber.
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o Concentration and Duration: A limit test may be performed at a concentration of 20 mg/L for
vapors, or a series of concentrations may be tested for a fixed duration, typically 4 hours[6].

» Observations: Animals are observed for signs of toxicity during and after exposure for a
period of 14 days. Observations include changes in skin and fur, eyes, and mucous
membranes, as well as respiratory, circulatory, autonomic and central nervous system, and
somatomotor activity and behavior pattern.

o Data Collection: Mortality, body weight changes, and any signs of toxicity are recorded. At
the end of the observation period, all animals are subjected to a gross necropsy.

Mandatory Visualization

The following diagram illustrates the key hazard classifications for 5,5-Dimethyl-3-hexanone,
providing a clear visual representation of its primary safety concerns.
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Caption: Hazard profile of 5,5-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5,5-Dimethyl-3-hexanone: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15492113#5-5-dimethyl-3-hexanone-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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